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Compound of Interest

2-Amino-2'5'-
Compound Name:

dichlorobenzophenone

cat. No.: B1591119

Essential Safety and Handling Guide for 2-
Amino-2',5'-dichlorobenzophenone

This guide provides crucial safety and logistical information for handling 2-Amino-2',5'-
dichlorobenzophenone (CAS No: 2958-36-3), a compound utilized in the synthesis of
benzodiazepines.[1] Adherence to these protocols is vital for the safety of all laboratory
personnel.

Hazard Identification and Classification

2-Amino-2',5'-dichlorobenzophenone is classified as a hazardous substance.[2] It is known
to cause skin and eye irritation and may lead to respiratory irritation.[2][3] The substance is also
harmful if ingested, inhaled, or comes into contact with skin.[2]
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Hazard Classification Category GHS Hazard Statement
Acute Oral Toxicity Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Dermal Toxicity Category 4 )
skin
Acute Inhalation Toxicity Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation

This data is compiled from multiple safety data sheets.[2][3]

Personal Protective Equipment (PPE)

To ensure safety when handling this compound, the following personal protective equipment is

mandatory.
Protection Type Recommended Equipment  Standards
Safety glasses with side-
_ _ _ NIOSH (US) or EN 166 (EU)
Eye/Face Protection shields or chemical safety
approved.[3][4]
goggles.
Impervious gloves and
Skin Protection appropriate protective clothing
to prevent skin exposure.
A respiratory protection
program that meets OSHA's
A NIOSH/MSHA or European
_ _ 29 CFR 1910.134 and ANSI
Respiratory Protection Standard EN 149 approved

Z88.2 requirements or
European Standard EN 149

must be followed.[4]

respirator.
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Experimental Protocols: Handling and Disposal

Handling Procedures:

Ventilation: Always handle 2-Amino-2',5'-dichlorobenzophenone in a well-ventilated area,
preferably within a chemical fume hood.[4][5]

» Avoid Contact: Take measures to avoid contact with skin, eyes, and clothing.[4][5] Do not
breathe in the dust.[2]

e Dust Minimization: Minimize the generation and accumulation of dust.[4]

e Hygiene: Wash hands thoroughly after handling the substance.[2][6] Do not eat, drink, or
smoke in the work area.[2][6]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][5]
Disposal Plan:

o Waste Classification: Chemical waste generators are responsible for determining if a
discarded chemical is classified as hazardous waste.[2]

¢ Regulatory Compliance: Consult and adhere to all local, regional, and national hazardous
waste regulations for complete and accurate classification and disposal.[2]

o Disposal Method: Dispose of the contents and container to an approved waste disposal
plant.[2][3] Do not let the product enter drains.[3]

Emergency Procedures

First-Aid Measures:

« Inhalation: If inhaled, move the person to fresh air.[3][6] If breathing is difficult, give oxygen. If
not breathing, give artificial respiration and seek medical attention.[7]

» Skin Contact: In case of skin contact, immediately wash off with soap and plenty of water
while removing all contaminated clothing and shoes.[2][6] If skin irritation occurs, get medical
advice.[3]
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o Eye Contact: If the substance enters the eyes, rinse cautiously with water for several
minutes.[3] Remove contact lenses if present and easy to do so. Continue rinsing for at least
15 minutes and consult a physician.[6]

* Ingestion: If swallowed, rinse the mouth with water.[6] Never give anything by mouth to an
unconscious person.[6] Call a physician or poison control center immediately.[2]

Workflow for Safe Handling

Preparation
- Assess Risks
- Wear appropriate PPE

;

Handling
- Use in well-ventilated area
- Avoid dust generation
- Minimize contact

In case of exposure

Post-Handling Emergency Response
- Decontaminate work area - Follow first-aid procedures
- Wash hands thoroughly - Report incident

;

Waste Disposal
- Segregate hazardous waste
- Dispose according to regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Amino-2',5'-
dichlorobenzophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2',5'-dichlorobenzophenone]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-2-amino-2-5-dichlorobenzophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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